Cas no 5586-62-9 (2,3-Pentanediol,3-phenyl-, 2-carbamate)

• Product Name: 2,3-Pentanediol,3-phenyl-, 2-carbamate
• CAS No: 5586-62-9
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 386206
• PubChem ID: 21774
• Update Time: 2025-04-19

2,3-Pentanediol,3-phenyl-, 2-carbamate Chemical and Physical Properties

Names and Identifiers

• 2,3-Pentanediol,3-phenyl-, 2-carbamate
• (3-hydroxy-3-phenylpentan-2-yl) carbamate
• 2,3-Pentanediol, 3-phenyl-, 2-carbamate
• 5586-62-9
• Q27286631
• PM5175P38T
• DTXSID10274715
• CARBAMIC ACID, .BETA.-ETHYL-.BETA.-HYDROXY-.ALPHA.-METHYLPHENETHYL ESTER
• 3-HYDROXY-3-PHENYLPENTANE-2-CARBAMATE
• Carbamic acid, beta-ethyl-beta-hydroxy-alpha-methylphenethyl ester
• UNII-PM5175P38T

• Inchi： 1S/C12H17NO3/c1-3-12(15,9(2)16-11(13)14)10-7-5-4-6-8-10/h4-9,15H,3H2,1-2H3,(H2,13,14)
• InChI Key： VJCSPNRFSSSXEP-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)(CC)C(C)OC(N)=O

Computed Properties

• Exact Mass: 223.12091
• Monoisotopic Mass: 223.120843
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6
• XLogP3: 1.5

Experimental Properties

• Density: 1.149
• Boiling Point: 416.6°Cat760mmHg
• Flash Point: 205.8°C
• Refractive Index: 1.537
• PSA: 72.55